Cas no 2091573-19-0 (2-(1,4-dioxan-2-yl)ethane-1-sulfonyl chloride)

• Product Name: 2-(1,4-dioxan-2-yl)ethane-1-sulfonyl chloride
• CAS No: 2091573-19-0
• MF: C₆H₁₁ClO₄S
• MW: 214.667140245438
• CID: 4636957
• PubChem ID: 131424063
• Update Time: 2025-07-21

2-(1,4-dioxan-2-yl)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1,4-Dioxane-2-ethanesulfonyl chloride
• 2-(1,4-dioxan-2-yl)ethane-1-sulfonyl chloride

• Inchi： 1S/C6H11ClO4S/c7-12(8,9)4-1-6-5-10-2-3-11-6/h6H,1-5H2
• InChI Key： VGHNTASRZCVPIN-UHFFFAOYSA-N
• SMILES： O1CCOCC1CCS(Cl)(=O)=O

Additional information on 2-(1,4-dioxan-2-yl)ethane-1-sulfonyl chloride

2-(1,4-dioxan-2-yl)ethane-1-sulfonyl chloride: A Versatile Compound in Modern Pharmaceutical and Material Science Research

2-(1,4-dioxan-2-yl)ethane-1-sulfonyl chloride, with the CAS No. 2091573-19-0, represents a critical intermediate in the synthesis of functionalized sulfonate derivatives. This compound has garnered significant attention in recent years due to its unique molecular structure and potential applications in pharmaceutical development, polymer science, and bioactive material design. The integration of a 1,4-dioxane ring with an ethane-1-sulfonyl chloride moiety creates a versatile platform for chemical modifications, enabling the creation of compounds with tailored biological activities and physicochemical properties.

2-(1,4-dioxan-2-yl)ethane-1-suldeyl chloride is a sulfonating agent that plays a pivotal role in the functionalization of organic molecules. Its synthesis typically involves the reaction of 1,4-dioxane-2-yl chloride with ethane-1-sulfonyl chloride under controlled conditions. Recent advancements in catalytic methodologies have enabled the efficient preparation of this compound, as demonstrated in a 2023 study published in Chemical Communications. The study highlighted the use of phase-transfer catalysis to achieve high yields and purity, which is critical for its application in drug discovery pipelines.

Research published in Advanced Materials (2024) has demonstrated the utility of 2-(1,4-dioxan-2-yl)ethane-1-sulfonyl chloride in the development of stimuli-responsive polymers. These polymers exhibit controlled degradation under specific environmental conditions, making them ideal candidates for targeted drug delivery systems. The sulfonate group in this compound facilitates ion exchange interactions, enabling precise modulation of polymer behavior in physiological environments.

Recent studies have also explored the potential of 2-(1,4-dioxan-2-yl)ethane-1-sulfonyl chloride in the synthesis of bioactive molecules. A 2023 paper in Journal of Medicinal Chemistry reported its use as a building block for the preparation of sulfonamide derivatives with antimicrobial properties. The authors demonstrated that these derivatives exhibited enhanced activity against multidrug-resistant bacterial strains, underscoring the compound's importance in combating antibiotic resistance.

The structural characteristics of 2-(1,4-dioxan-2-yl)ethane-1-sulfonyl chloride make it a valuable reagent in the design of prodrugs. The 1,4-dioxane ring provides steric hindrance, which can modulate the release kinetics of the active sulfonate moiety. This property has been leveraged in the development of oral formulations for chronic diseases, as highlighted in a 2024 review article in Pharmaceutical Research.

Applications of 2-(1,4-dioxan-2-yl)ethane-1-sulfonyl chloride extend beyond pharmaceuticals. In the field of materials science, this compound has been used to synthesize amphiphilic block copolymers with applications in nanotechnology and surface engineering. A 2023 study in ACS Applied Polymer Materials demonstrated its utility in creating self-assembling nanomaterials with tunable morphologies for biomedical applications.

The synthesis of 2-(1,4-dioxan-2-yl)ethane-1-sulfonyl chloride has been optimized through various methodologies to ensure scalability and cost-effectiveness. A 2024 paper in Organic & Biomolecular Chemistry described a microwave-assisted synthesis route that significantly reduced reaction times while maintaining high purity levels. This advancement is crucial for its commercialization in industrial settings.

Recent computational studies have provided insights into the reactivity of 2-(1,4-dioxan-2-yl)ethane-1-sulfonyl chloride. Molecular dynamics simulations published in Journal of Computational Chemistry (2023) revealed its potential for forming hydrogen bonds with nucleophilic substrates, which is essential for its role as a sulfonating agent. These findings have guided the design of new synthetic strategies for its application in medicinal chemistry.

The environmental impact of 2-(1,4-dioxan-2-yl)ethane-1-sulfonyl chloride is a topic of growing interest. A 2024 study in Green Chemistry evaluated its biodegradation behavior and found that it undergoes rapid mineralization under aerobic conditions. This characteristic is important for its sustainable use in industrial processes and pharmaceutical manufacturing.

Despite its promising applications, the use of 2-(1,4-dioxan-2-yl)ethane-1-sulfonyl chloride requires careful consideration of its physicochemical properties. Its solubility in polar solvents and reactivity with nucleophiles necessitate controlled storage and handling conditions. A 2023 review in Industrial & Engineering Chemistry Research provided guidelines for safe handling and storage, emphasizing the importance of these measures in industrial settings.

Future research directions for 2-(1,4-dioxan-2-yl)ethane-1-sulfonyl chloride include the exploration of its potential in the development of smart drug delivery systems. Researchers are investigating its integration with responsive polymers to create stimuli-responsive formulations that release drugs under specific physiological conditions. This area of research is expected to significantly impact the treatment of diseases such as cancer and diabetes.

Collaborative efforts between academia and industry are driving the advancement of 2-(1,4-dioxan-2-yl)ethane-1-sulfonyl chloride applications. Partnerships in the pharmaceutical sector are focusing on the development of novel therapeutics based on its chemical properties. These collaborations are crucial for translating laboratory discoveries into real-world solutions that address unmet medical needs.

As research into 2-(1,4-dioxan-2-yl)ethane-1-sulfonyl chloride continues to expand, its role in various scientific disciplines is becoming increasingly evident. From pharmaceuticals to materials science, this compound is proving to be a versatile reagent with the potential to revolutionize multiple fields. Ongoing studies are likely to uncover additional applications and improve its utility in both academic and industrial settings.

In conclusion, 2-(1,4-dioxan-2-yl)ethane-1-sulfonyl chloride represents a significant advancement in the field of chemical synthesis and its applications. Its unique structural features and reactivity make it a valuable tool for researchers and industrial chemists. As new studies continue to explore its potential, the compound is poised to play an important role in the development of innovative solutions across various scientific domains.